Cas no 1804896-17-0 (2-Bromo-5-bromomethyl-4-cyanobenzoic acid)
2-Bromo-5-bromomethyl-4-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-bromomethyl-4-cyanobenzoic acid
-
- Inchi: 1S/C9H5Br2NO2/c10-3-5-1-7(9(13)14)8(11)2-6(5)4-12/h1-2H,3H2,(H,13,14)
- InChI Key: VSWDEVCRJMGAQX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C(CBr)=CC=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1
2-Bromo-5-bromomethyl-4-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019246-250mg |
2-Bromo-5-bromomethyl-4-cyanobenzoic acid |
1804896-17-0 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015019246-500mg |
2-Bromo-5-bromomethyl-4-cyanobenzoic acid |
1804896-17-0 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015019246-1g |
2-Bromo-5-bromomethyl-4-cyanobenzoic acid |
1804896-17-0 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
2-Bromo-5-bromomethyl-4-cyanobenzoic acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-Bromo-5-bromomethyl-4-cyanobenzoic acid
Introduction to 2-Bromo-5-bromomethyl-4-cyanobenzoic acid (CAS No. 1804896-17-0)
2-Bromo-5-bromomethyl-4-cyanobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1804896-17-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound belongs to the benzoic acid derivatives class, characterized by its bromine and cyano functional groups, which contribute to its unique reactivity and potential applications in drug development and material science.
The structural motif of 2-Bromo-5-bromomethyl-4-cyanobenzoic acid consists of a benzoic acid core substituted with bromine atoms at the 2-position and 5-position, and a cyano group at the 4-position. This arrangement imparts a high degree of electrophilicity, making it a valuable intermediate in constructing more complex molecular architectures. The presence of both bromomethyl and cyano groups provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific biological activities.
In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological properties. Studies have demonstrated that such compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects, depending on their structural modifications. The bromine atoms in 2-Bromo-5-bromomethyl-4-cyanobenzoic acid not only enhance its reactivity but also serve as handles for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks found in many active pharmaceutical ingredients (APIs).
The cyano group at the 4-position of the benzoic acid core is another critical feature that influences the compound's behavior. Cyano groups are known to participate in various chemical transformations, including nucleophilic addition reactions and metal-catalyzed coupling reactions. This makes 2-Bromo-5-bromomethyl-4-cyanobenzoic acid a versatile building block for synthesizing heterocyclic compounds, which are prevalent in medicinal chemistry.
Recent advancements in drug discovery have highlighted the importance of molecular diversity in library design. 2-Bromo-5-bromomethyl-4-cyanobenzoic acid fits well into this paradigm, offering a scaffold that can be modified to explore new chemical spaces. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. The bromomethyl group, in particular, has been exploited for thiolate addition reactions, allowing the introduction of sulfur-containing moieties that are known to modulate protein-protein interactions.
Another area where 2-Bromo-5-bromomethyl-4-cyanobenzoic acid has shown promise is in the synthesis of organic electronic materials. The electron-withdrawing nature of the cyano group and the presence of halogen atoms make this compound a candidate for designing conjugated polymers with enhanced charge transport properties. Such materials are essential for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs).
In academic research, 2-Bromo-5-bromomethyl-4-cyanobenzoic acid has been employed as a precursor in the development of bioactive molecules with antimicrobial properties. The structural features of this compound allow for selective interactions with bacterial enzymes, leading to inhibition of cell wall synthesis or metabolic pathways. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against multidrug-resistant strains of bacteria, underscoring their potential as lead compounds for new antibiotics.
The synthesis of 2-Bromo-5-bromomethyl-4-cyanobenzoic acid itself is an intriguing challenge that highlights the ingenuity of synthetic organic chemistry. One common approach involves the bromination of benzoic acid followed by cyanation at the appropriate position. Alternatively, multi-step sequences starting from simpler aromatic precursors can be employed to construct the desired framework. The choice of synthetic route depends on factors such as yield optimization, scalability, and environmental considerations.
From a computational chemistry perspective, 2-Bromo-5-bromomethyl-4-cyanobenzoic acid has been studied to understand its electronic structure and reactivity trends. Density functional theory (DFT) calculations have provided insights into how the substituents influence its spectroscopic properties and reaction mechanisms. These computational studies not only aid in rationalizing experimental observations but also guide the design of more efficient synthetic strategies.
The industrial relevance of 2-Bromo-5-bromomethyl-4-cyanobenzoic acid is further underscored by its role in process chemistry for large-scale production. Pharmaceutical companies often require high-purity intermediates like this one to ensure compliance with regulatory standards during drug development. The ability to produce 2-Bromo-5-bromomethyl-4-cyanobenzoic acid efficiently and cost-effectively is crucial for translating laboratory discoveries into commercial products.
In conclusion,2-Bromo-5-bromomethyl-4-cyanobenzoic acid (CAS No. 1804896-17-0) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique structural features make it an invaluable tool for constructing biologically active molecules and advanced functional materials. As research continues to uncover new possibilities, this compound is likely to remain at the forefront of chemical innovation.
1804896-17-0 (2-Bromo-5-bromomethyl-4-cyanobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)